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Abstract

This document provides detailed application notes and protocols for the use of TCO-PEG4-
maleimide in pre-targeted imaging applications. This powerful strategy leverages the
bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-
cyclooctene (TCO) moiety and a tetrazine (Tz) probe. In this approach, a targeting molecule,
such as an antibody, is first modified with TCO-PEG4-maleimide and administered in vivo.
After sufficient time for the antibody to accumulate at the target site and for unbound conjugate
to clear from circulation, a radiolabeled or fluorescently tagged tetrazine is introduced. The
rapid and highly specific "click" reaction between the TCO and tetrazine enables high-contrast
imaging of the target tissue. The inclusion of a PEG4 spacer enhances solubility and improves
pharmacokinetic properties. This methodology offers significant advantages over conventional
direct labeling techniques, including improved target-to-background ratios and the ability to use
short-lived radionuclides for imaging long-circulating antibodies.[1][2][3][4][5]

Introduction
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Pre-targeted imaging is a two-step approach designed to overcome the limitations of directly
labeled targeting vectors, such as monoclonal antibodies (mAbs), which often exhibit slow
pharmacokinetics.[5] The long circulation time of antibodies requires the use of long-lived
radionuclides, leading to a higher radiation dose to the patient. Pre-targeting decouples the
targeting and imaging steps.[5][6]

The IEDDA reaction between TCO and tetrazine is exceptionally fast and bioorthogonal,
meaning it proceeds efficiently in a biological environment without interfering with native
biochemical processes.[3][7] TCO-PEG4-maleimide is a heterobifunctional linker that
facilitates the conjugation of the TCO group to a targeting molecule.[8][9] The maleimide group
reacts specifically with thiol groups (e.g., from cysteine residues on a reduced antibody), while
the TCO group provides the reaction partner for the subsequently administered tetrazine probe.
[8][9][10] The PEG4 spacer increases the hydrophilicity of the conjugate, which can reduce
aggregation and improve in vivo behavior.[7][8]

Principle of the Method

The pre-targeted imaging strategy using TCO-PEG4-maleimide consists of the following key
steps:

Conjugation: The maleimide group of TCO-PEG4-maleimide is covalently linked to a thiol
group on the targeting biomolecule (e.g., a partially reduced antibody).

e Administration of the TCO-modified Biomolecule: The TCO-conjugated targeting molecule is
administered to the subject.

e Accumulation and Clearance: A waiting period (typically 24-72 hours) allows the TCO-
conjugate to accumulate at the target site (e.g., a tumor) and for the unbound conjugate to
clear from the bloodstream.[11]

o Administration of the Tetrazine Probe: A small, rapidly clearing tetrazine probe, which is
labeled with an imaging agent (e.g., a radionuclide for PET or SPECT, or a fluorophore), is
administered.

 In Vivo Click Reaction: The tetrazine probe rapidly distributes throughout the body and
undergoes a bioorthogonal click reaction with the TCO-modified biomolecule that has
accumulated at the target site.
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e Imaging: Unreacted tetrazine probe is quickly cleared from the body, leading to a high signal-

to-noise ratio for imaging the target site.[11]

Visualization of the Pre-targeted Imaging Workflow
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Caption: Workflow of the pre-targeted imaging strategy.

The TCO-Tetrazine Ligation
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Caption: The bioorthogonal TCO-tetrazine click reaction.

Experimental Protocols

Protocol 1: Antibody Thiolation and Conjugation with
TCO-PEG4-Maleimide

This protocol describes the partial reduction of an antibody to generate free thiol groups,
followed by conjugation with TCO-PEG4-maleimide.

Materials:

» Antibody of interest (in a thiol-free buffer, e.g., PBS)

¢ TCO-PEG4-maleimide (stored at -20°C)

o Tris(2-carboxyethyl)phosphine (TCEP)

o Anhydrous Dimethyl sulfoxide (DMSO)

» Phosphate-buffered saline (PBS), pH 7.2-7.4

¢ Spin desalting columns (e.g., Zeba Spin Desalting Columns, 40K MWCO)

e Amicon ultrafiltration units (30K MWCO)
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Procedure:
e Antibody Preparation:

o If the antibody solution contains extraneous proteins (e.g., BSA) or stabilizers with primary
amines (e.g., glycine) or thiols, purify the antibody using an appropriate method such as
protein A/G affinity chromatography or tangential flow filtration.

o Buffer exchange the antibody into PBS. The final concentration should be between 1-10
mg/mL.[12]

o Antibody Reduction (to generate free thiols):

o Add a 10-100 fold molar excess of TCEP to the antibody solution.[12]

o Incubate for 20-30 minutes at room temperature.

o Remove excess TCEP using a spin desalting column equilibrated with PBS.
e TCO-PEG4-Maleimide Solution Preparation:

o Immediately before use, dissolve TCO-PEG4-maleimide in anhydrous DMSO to a
concentration of 10 mg/mL.[13]

o Conjugation Reaction:

o Add a 10-20 fold molar excess of the TCO-PEG4-maleimide solution to the reduced
antibody solution while gently vortexing.[12]

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,
protected from light.[12]

 Purification of the TCO-Antibody Conjugate:

o Remove unreacted TCO-PEG4-maleimide and byproducts by purifying the antibody
conjugate using a spin desalting column equilibrated with PBS.[11]

o The conjugate can be further concentrated using an Amicon ultrafiltration unit.
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e Characterization:

o Determine the degree of labeling (DOL), which is the number of TCO molecules per
antibody. This can be achieved using MALDI-TOF mass spectrometry or by reacting the
conjugate with an excess of a fluorescently-labeled tetrazine and measuring the
absorbance.[11]

Protocol 2: In Vivo Pre-targeted Imaging in a Murine
Xenograft Model

This protocol provides a general framework for a pre-targeted imaging study in mice bearing
subcutaneous tumors.

Materials:

TCO-modified antibody (from Protocol 1)

Radiolabeled tetrazine probe (e.g., 68Ga-tetrazine, 89Zr-tetrazine)

Tumor-bearing mice (e.g., xenograft model relevant to the antibody target)

Sterile PBS

Anesthetic (e.qg., isoflurane)

In vivo imaging system (e.g., PET/CT scanner)
Procedure:
e Administration of TCO-Antibody:

o Administer the TCO-modified antibody to the tumor-bearing mice via intravenous (tail vein)
injection. The dose will depend on the specific antibody and should be optimized. A typical
dose might be 100 pg per mouse.[1]

¢ Accumulation and Clearance Period:
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o Allow the TCO-antibody to accumulate at the tumor site and clear from circulation. This
period is typically 24 to 72 hours, depending on the pharmacokinetics of the antibody.[11]

o Administration of Radiolabeled Tetrazine Probe:
o Dissolve the radiolabeled tetrazine probe in sterile PBS.

o Administer the probe via intravenous injection. The amount of radioactivity will depend on
the radionuclide and imaging system (e.g., ~1.85 MBq for 68Ga).[1]

* In Vivo Imaging:
o Anesthetize the mice using isoflurane.
o Place the mouse in the in vivo imaging system (e.g., PET/CT scanner).

o Acquire images at various time points post-injection of the tetrazine probe (e.g., 1, 3, 4, 8,
and 24 hours).[1][11]

 Biodistribution Studies (Optional but Recommended):

[e]

At the end of the imaging study, euthanize the mice.

o

Dissect tumors and major organs (e.g., blood, liver, kidneys, spleen, muscle).

[¢]

Weigh the tissues and measure the radioactivity in each sample using a gamma counter.

[¢]

Calculate the percentage of the injected dose per gram of tissue (%ID/g).

Quantitative Data from Pre-targeted Imaging Studies

The following tables summarize quantitative data from various pre-targeted imaging studies
utilizing the TCO-tetrazine ligation.

Table 1: Tumor Uptake and Biodistribution Data
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Targetin Time Tumor-
. Tumor Tumor-
g Tumor Radionu Post-Tz to- . Referen
. . o Uptake to-Liver
Antibod Model clide Injectio Muscle . ce
(%IDIg) ) Ratio
y n Ratio
Cetuxima  A431 Not
68Ga 23 h 3.48 2.64 [1]
b-TCO xenograft Reported
CC49- LS174T Not
111In 3h 4.2 13:1 [1]
TCO xenograft Reported
anti-
LS174T Not
huA33- 68Ga 1lh 39+18 39+1.8 [1]
xenograft Reported
TCO
anti-
Not Not
huA33- N 64Cu 1lh 41+03 >10 [1]
Specified Reported
TCO
anti-
Not Not
huA33- B 64Cu 24 h 74+20 >20 [1]
Specified Reported
TCO
Pancreati
5B1-TCO
) ¢ Cancer Not Not
(anti- 177Lu 4h 46+0.8 [2]
Xenograf Reported  Reported
CA19.9) :
Pancreati
5B1-TCO
] ¢ Cancer 16.8 £ Not Not
(anti- 177Lu 120 h [2]
Xenograf 3.9 Reported  Reported
CA19.9) .
U36-TCO HNSCC
_ 23.49 + Not
(anti- Xenograf ~ 89Zr 72 h 15+0.2 [3][14]
6.22 Reported
CD44v6) t
Table 2. Experimental Parameters
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Time
Targeting TCOs per Antibody Tetrazine
. Interval (Ab Reference
Antibody mAb Dose Probe
to Tz)
) [68Ga]Ga-
Cetuximab-
TCO Not Reported  Not Reported 23 h NOTA- [1]
tetrazine
[111In]In-
CC49-TCO 7.4 100 ug 24 h DOTA- [1]
tetrazine
] [68Ga]Ga-
anti-huA33-
5.3 Not Reported 24 h DOTA- [1]
TCO _
tetrazine
. [18F]F-
anti-huA33- )
3 Not Reported 24 h tetrazine- [1]
TCO
dextran
[177Lu]Lu-
5B1-TCO Not Reported 200 ug 72 h DOTA-PEG7- [2]
Tz
[89Zr)Zr-
U36-TCO 6.2 -27.2 Not Reported 24hand48h DFO-PEG5- [31[14]
Tz
Conclusion

TCO-PEG4-maleimide is a versatile and effective reagent for the development of pre-targeted
imaging agents. The protocols and data presented here provide a comprehensive guide for
researchers and scientists in the field of drug development and molecular imaging. The ability
to achieve high-contrast images with reduced radiation burden makes this a promising strategy
for future clinical applications in diagnostics and theranostics.[1][2] Further optimization of
antibody-TCO and tetrazine probe pairs will continue to advance the capabilities of this
powerful imaging modality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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